Cas no 1780971-53-0 (3-(2,4-difluoro-6-methoxyphenyl)propanoic acid)

• Product Name: 3-(2,4-difluoro-6-methoxyphenyl)propanoic acid
• CAS No: 1780971-53-0
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6609130
• PubChem ID: 84784599
• Update Time: 2025-08-04

3-(2,4-difluoro-6-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluoro-6-methoxyphenyl)propanoic acid
• EN300-1845641
• 1780971-53-0

• Inchi： 1S/C10H10F2O3/c1-15-9-5-6(11)4-8(12)7(9)2-3-10(13)14/h4-5H,2-3H2,1H3,(H,13,14)
• InChI Key： CXEPGNDYFOPGTL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CCC(=O)O)OC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,4-difluoro-6-methoxyphenyl)propanoic acid

Research Brief on 3-(2,4-difluoro-6-methoxyphenyl)propanoic acid (CAS: 1780971-53-0)

3-(2,4-difluoro-6-methoxyphenyl)propanoic acid (CAS: 1780971-53-0) is a fluorinated phenylpropanoic acid derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications in drug discovery and development, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key areas of research involving 3-(2,4-difluoro-6-methoxyphenyl)propanoic acid is its role in the synthesis of small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the importance of the difluoro and methoxy substituents in enhancing binding affinity and selectivity.

In addition to its anti-inflammatory potential, 3-(2,4-difluoro-6-methoxyphenyl)propanoic acid has been investigated for its use in cancer therapeutics. A recent preprint article on bioRxiv reported that this compound serves as a precursor for the synthesis of proteolysis-targeting chimeras (PROTACs), which are emerging as a promising strategy for targeted protein degradation in oncology. The study emphasized the compound's stability and compatibility with various linker chemistries, making it a versatile tool in PROTAC design.

Another notable application of 3-(2,4-difluoro-6-methoxyphenyl)propanoic acid is in the field of agrochemicals. A 2022 patent (WO2022156789) disclosed its use as an intermediate in the synthesis of novel herbicides with improved environmental profiles. The patent highlighted the compound's ability to confer resistance to metabolic degradation, thereby enhancing the longevity and efficacy of the resulting herbicides.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-(2,4-difluoro-6-methoxyphenyl)propanoic acid. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective route to this compound using continuous flow chemistry. The authors reported a 90% yield and high purity, addressing previous challenges associated with batch synthesis.

In conclusion, 3-(2,4-difluoro-6-methoxyphenyl)propanoic acid (CAS: 1780971-53-0) is a versatile and valuable compound with broad applications in medicinal chemistry, agrochemicals, and beyond. Ongoing research continues to uncover its potential, particularly in the development of next-generation therapeutics and sustainable agrochemicals. Future studies are expected to explore its utility in additional therapeutic areas and further optimize its synthetic accessibility.